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Compound of Interest

Compound Name: 1,3-Butanediol diacrylate

Cat. No.: B091283

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 1,3-Butanediol diacrylate (CAS No. 19485-03-1). Adherence to these guidelines is
essential for ensuring laboratory safety and minimizing exposure risks.

Hazard Identification and Immediate Precautions

1,3-Butanediol diacrylate is a corrosive liquid that is harmful upon skin contact and can cause
severe skin burns, eye damage, and allergic skin reactions.[1][2] It is crucial to avoid all
personal contact, including inhalation of vapors.[3][4]

Key Hazards:

Acute Dermal Toxicity[5][6]

Skin Corrosion/Irritation[2]

Serious Eye Damage|[2][5][6]

Skin Sensitization[1][2]

Personal Protective Equipment (PPE)
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Strict adherence to PPE protocols is the primary defense against exposure. The minimum

recommended PPE for handling 1,3-Butanediol diacrylate is outlined below.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile gloves are
recommended for handling
acrylates).[7] Double gloving
may be advisable.[7][8]

Prevents skin contact, which
can cause burns, and
sensitization.[2] Acrylates can
penetrate latex and vinyl
gloves.[7][8]

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles. A face shield may be
required for larger quantities or
when transferring the

chemical.[9]

Protects against splashes that
can cause severe eye
damage.[2][5][6]

Skin and Body Protection

Protective clothing, such as a
lab coat. Ensure clothing is
laundered separately if it

becomes contaminated.[3][2]

Prevents accidental skin

exposure.[4]

Respiratory Protection

Use in a well-ventilated area.
[4][10] A NIOSH-approved
respirator with an appropriate
cartridge (e.g., type ABEK)
should be used if ventilation is
insufficient or during aerosol-

generating procedures.[5][9]

Minimizes inhalation of harmful

vapors.[3][1]

Handling and Storage Procedures

Proper handling and storage are critical to prevent accidental exposure and maintain the

chemical's stability.

Handling:
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» Always handle 1,3-Butanediol diacrylate in a well-ventilated area, preferably within a
chemical fume hood.[3][9]

e Avoid direct contact with the substance.[9] Do not allow contaminated clothing to remain in
contact with skin.[4]

» Do not eat, drink, or smoke in areas where the chemical is handled.[2]
e Wash hands thoroughly after handling.[3]
Storage:

e Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources.[4]

[9]
» Keep containers tightly closed when not in use.[3][1]

» Store separately from incompatible materials such as strong oxidizing agents, acids, and
bases.[9]

Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is necessary.
Spill Response:

e Minor Spills: Remove all ignition sources.[4] Absorb the spill with inert material (e.g., sand,
earth, or vermiculite) and place it in a suitable, labeled container for disposal.[2]

e Major Spills: Evacuate the area and move upwind.[4] Alert emergency responders and
inform them of the nature and location of the hazard.[2][4]

First-Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][11]
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» Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water
for at least 15 minutes. Seek immediate medical attention.[2][11]

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[3][2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1][2][11]

Disposal Plan

All waste materials must be handled in accordance with local, state, and federal regulations.

e Unused Product: Dispose of as hazardous waste. Do not allow the product to enter drains.
[12]

o Contaminated Materials: Any materials that have come into contact with 1,3-Butanediol
diacrylate, including gloves, absorbent materials, and empty containers, should be treated
as hazardous waste and disposed of accordingly. Puncture containers to prevent reuse.[4]

Quantitative Data

The following table summarizes key quantitative data for 1,3-Butanediol diacrylate.

Property Value

CAS Number 19485-03-1[5][6]

Molecular Formula C10H1404[2]

Molecular Weight 198.22 g/mol [6]

Density 1.03 g/mL at 25 °C[5][6]

Flash Point 93 °C (199.4 °F) - closed cup[5][6]
Refractive Index n20/D 1.45[5][6]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling 1,3-Butanediol diacrylate
in a laboratory setting.

Workflow for Handling 1,3-Butanediol Diacrylate
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Caption: Standard operating procedure for handling 1,3-Butanediol diacrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. chemicalbook.com [chemicalbook.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. Safety Guideline [chemtrack.org]

. datasheets.scbt.com [datasheets.scbt.com]

. 1,3-T ZEE _RIGEREE 98% | Sigma-Aldrich [sigmaaldrich.com]
. 1,3-Butanediol diacrylate 98 19485-03-1 [sigmaaldrich.com]

. dermnetnz.org [dermnetnz.org]

. hourglass-intl.com [hourglass-intl.com]

°
(] [e0] ~ (o)) )] EaN w N -

. benchchem.com [benchchem.com]

e 10. acmeplastics.com [acmeplastics.com]

e 11. merckmillipore.com [merckmillipore.com]

e 12. cdhfinechemical.com [cdhfinechemical.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
1,3-Butanediol Diacrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091283#personal-protective-equipment-for-handling-
1-3-butanediol-diacrylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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